BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tert-butyl 2-(4-aminophenyl)acetate molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tert-butyl 2-(4-
Compound Name:
aminophenyl)acetate

Cat. No.: B070534

An In-depth Technical Guide to Tert-butyl 2-(4-aminophenyl)acetate

This technical guide provides a comprehensive overview of the chemical properties of tert-
butyl 2-(4-aminophenyl)acetate, a compound of interest for researchers, scientists, and
professionals in drug development. This document summarizes its core molecular data and
outlines its relevance in synthetic chemistry.

Core Molecular Data

Tert-butyl 2-(4-aminophenyl)acetate is a chemical compound with the molecular formula
C12H17NO2.[1][2] Its molecular weight is approximately 207.27 g/mol .[2][3][4] The compound
is also known by other names, including tert-butyl (4-aminophenyl)acetate.

A summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Source
Molecular Formula C12H17NO2 [1112]1[5]
Molecular Weight 207.27 g/mol [21[31[4]
CAS Number 174579-31-8 [1]12113]
Physical Form Solid / Powder

Melting Point 30-32 °C

Boiling Point 310.6 °C at 760 mmHg

Applications in Research and Development

Tert-butyl 2-(4-aminophenyl)acetate serves as a valuable intermediate in the synthesis of
more complex molecules. Notably, it is utilized as a PROTAC (Proteolysis Targeting Chimera)
linker.[2] PROTACSs are bifunctional molecules that bring a target protein and an E3 ubiquitin
ligase into proximity, leading to the degradation of the target protein.[2] The unique structure of
tert-butyl 2-(4-aminophenyl)acetate makes it suitable for connecting the two active ends of a
PROTAC.

Additionally, this compound is a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs). For instance, it is a critical component in the synthesis of
Niraparib, a medication used for the treatment of certain types of cancer.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of tert-butyl 2-(4-
aminophenyl)acetate were not found in the provided search results, a general approach can
be inferred from standard organic chemistry practices. The synthesis would likely involve the
esterification of 4-aminophenylacetic acid with tert-butanol or the reduction of a nitro-
substituted precursor.

A generalized workflow for the characterization of a synthesized chemical compound like tert-
butyl 2-(4-aminophenyl)acetate is outlined below.
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Caption: General workflow for the synthesis and characterization of a chemical compound.

Logical Relationships in Compound Utilization
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The primary role of tert-butyl 2-(4-aminophenyl)acetate is as a building block in more
complex synthetic pathways, particularly in drug development. Its utility is logically connected to
the final application of the molecule it helps to create.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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